Tert-butyl N-(3-oxo-1-phenylpropyl)carbamate

• IUPAC Name: tert-butyl N-(3-oxo-1-phenylpropyl)carbamate
• InChI: InChI=1S/C14H19NO3/c1-14(2,3)18-13(17)15-12(9-10-16)11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,17)
• InChI Key: ZGPCDZZHEWGTEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC=O)C1=CC=CC=C1
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

Tert-butyl N-(3-oxo-1-phenylpropyl)carbamate is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.31. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.63 g of tert-butyl 3-hydroxy-1-phenylpropylcarbamate (Formula 11) in 15 mL of dimethyl sulfoxide (DMSO) was added 2.72 mL of triethylamine. The solution was cooled to 0° C. and 3.1 g of sulfur trioxide pyridine complex in 15 mL of DMSO was added. The reaction mixture was stirred at room temperature for 1 hour then poured onto ice-water and extracted with ethyl acetate. The combined ethyl acetate layers were washed with 10% acetic acid, water, 5% sodium bicarbonate, and brine, dried over sodium sulfate and concentrated. Column chromatography (40% ethyl acetate/hexane) gave 1.2 g (74%) of tert-butyl-3-oxo-1-phenylpropylcarbamate (Formula 12) as a white solid. 1H NMR (300 MHz, CDCl3) δ 1.43 (s, 9H), 2.89-2.96 (m, 2H), 5.23 (br, 1H), 5.32 (br, 1H), 7.27-7.37 (m, 5H), 9.74 (m, 1H).